3-(1-((2-Chlorophenyl)sulfonyl)-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-[1-(2-chlorophenyl)sulfonyl-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H16ClN3O3S/c19-16-8-4-5-9-17(16)26(23,24)22-10-14(13-6-2-1-3-7-13)15(11-22)18-20-12-25-21-18/h1-9,12,14-15H,10-11H2
• InChI Key: WOJLJLXOIMMDSW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1S(=O)(=O)C2=CC=CC=C2Cl)C3=NOC=N3)C4=CC=CC=C4
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a phenyl group, a pyrrolidin group, and an oxadiazole ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various methods, including cyclization of diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups and a heterocyclic ring. Similar compounds have been found to crystallize in various space groups, and their molecular arrangements are directly associated with their chemical and physical properties.

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by its functional groups. For instance, the sulfonyl group could potentially undergo various chemical transformations. The oxadiazole ring might also participate in reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of a sulfonyl group and an oxadiazole ring could impact its polarity, solubility, and stability.

Scientific Research Applications

Photoredox Catalysis

• Application : Researchers have explored the use of 3-(1-((2-Chlorophenyl)sulfonyl)-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole as a photoredox catalyst. Specifically, it participates in regioselective tandem sulfonylation-cyclization reactions of 1,5-dienes with sulfonyl chlorides. .

Biological Activity and Drug Development

• Application : Researchers have investigated the synthesis of pyrrolin-2-ones and their derivatives using mild conditions. .

Sulfone Chemistry

• Application : 3-(1-((2-Chlorophenyl)sulfonyl)-4-phenylpyrrolidin-3-yl)-1,2,4-oxadiazole contains a sulfone group. .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as medicinal chemistry, materials science, or catalysis. Additionally, further studies could investigate its synthesis, properties, and reactivity.